Cas no 457891-25-7 (3-BROMO-2-METHYL-2H-INDAZOLE)

• Product Name: 3-BROMO-2-METHYL-2H-INDAZOLE
• CAS No: 457891-25-7
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD22571444
• CID: 4461132
• PubChem ID: 72207786
• Update Time: 2025-11-02

3-BROMO-2-METHYL-2H-INDAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-METHYL-2H-INDAZOLE
• 2H-Indazole, 3-bromo-2-methyl-
• AS-51720
• CS-0051481
• P13368
• 457891-25-7
• PB35997
• SCHEMBL17831574
• SB20754
• MFCD22571444
• 3-bromo-2-methylindazole
• AKOS023095345
• EN300-1912312
• HTA89125

• MDL： MFCD22571444
• Inchi： 1S/C8H7BrN2/c1-11-8(9)6-4-2-3-5-7(6)10-11/h2-5H,1H3
• InChI Key： UWXIGNYYDSUWOH-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-BROMO-2-METHYL-2H-INDAZOLE

3-BROMO-2-METHYL-2H-INDAZOLE (CAS No. 457891-25-7): A Comprehensive Overview

3-BROMO-2-METHYL-2H-INDAZOLE (CAS No. 457891-25-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated indazole derivative serves as a crucial building block in organic synthesis, particularly in the development of novel bioactive molecules. The compound's unique structural features, including the 2-methyl substitution and bromine atom at the 3-position, make it a valuable intermediate for various applications.

The growing interest in indazole-based compounds stems from their diverse biological activities and potential therapeutic applications. Recent studies have highlighted the importance of 3-substituted indazoles in drug discovery programs targeting various diseases. The presence of the bromine functional group in 3-BROMO-2-METHYL-2H-INDAZOLE offers excellent opportunities for further functionalization through cross-coupling reactions, making it particularly valuable in medicinal chemistry.

From a chemical perspective, 3-BROMO-2-METHYL-2H-INDAZOLE exhibits several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its molecular weight of 211.06 g/mol and precise structural configuration contribute to its utility in synthetic applications. Researchers particularly value this compound for its reactivity in palladium-catalyzed coupling reactions, which are fundamental to modern pharmaceutical synthesis.

The synthesis of 3-BROMO-2-METHYL-2H-INDAZOLE typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable chemical production. The bromination step, a critical stage in the synthesis, requires careful optimization to ensure high yield and purity of the final product.

In pharmaceutical applications, 3-BROMO-2-METHYL-2H-INDAZOLE serves as a key intermediate in the development of potential drug candidates. The indazole scaffold is recognized for its privileged structure in medicinal chemistry, appearing in compounds with diverse biological activities. Recent patent literature reveals growing interest in modified indazole derivatives for targeting various biological pathways, with particular emphasis on kinase inhibition and GPCR modulation.

The agrochemical industry also benefits from indazole-based compounds like 3-BROMO-2-METHYL-2H-INDAZOLE. These substances serve as precursors for developing novel crop protection agents with improved efficacy and environmental profiles. The current trend toward green agrochemicals has increased demand for specialized intermediates that can contribute to more sustainable pest management solutions.

Market dynamics for 3-BROMO-2-METHYL-2H-INDAZOLE reflect the broader trends in fine chemical supply chains. With increasing R&D investment in small molecule therapeutics and precision agriculture, demand for high-quality building blocks like this compound continues to grow. Suppliers emphasize strict quality control measures, including HPLC purity verification and comprehensive analytical characterization, to meet the exacting standards of pharmaceutical customers.

Handling and storage of 3-BROMO-2-METHYL-2H-INDAZOLE require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. The compound's stability profile makes it suitable for international shipping and long-term storage when kept in appropriate conditions.

Analytical characterization of 3-BROMO-2-METHYL-2H-INDAZOLE typically includes 1H NMR, 13C NMR, mass spectrometry, and elemental analysis. These techniques confirm the compound's identity and purity, which are critical parameters for research applications. Advanced users may also employ X-ray crystallography to determine the precise molecular configuration of crystalline samples.

The future outlook for 3-BROMO-2-METHYL-2H-INDAZOLE appears promising, given the sustained interest in heterocyclic chemistry across multiple industries. As synthetic methodologies continue to advance, particularly in the areas of catalysis and flow chemistry, the accessibility and applications of this compound are likely to expand further. Researchers are particularly interested in developing more efficient synthetic routes to enhance the compound's availability for drug discovery programs.

For scientists working with 3-BROMO-2-METHYL-2H-INDAZOLE, recent literature highlights several innovative applications. These include its use in the synthesis of molecular probes for biological studies and as a precursor for functional materials with potential electronic applications. The compound's versatility continues to make it a valuable tool in both academic and industrial research settings.

Quality specifications for 3-BROMO-2-METHYL-2H-INDAZOLE typically require ≥98% purity by HPLC analysis, with strict limits on related substances. Reputable suppliers provide comprehensive certificates of analysis that include chromatographic data and spectroscopic characterization. These quality assurances are particularly important for pharmaceutical applications where consistency and purity are paramount.

In conclusion, 3-BROMO-2-METHYL-2H-INDAZOLE (CAS No. 457891-25-7) represents an important chemical building block with wide-ranging applications in medicinal chemistry and beyond. Its unique structural features and synthetic versatility ensure its continued relevance in scientific research and industrial applications. As the demand for specialty chemicals grows across multiple sectors, this compound is well-positioned to maintain its importance in the research and development landscape.